Cas no 890150-88-6 (1-(5-bromo-pyridin-2-yl)-2-methyl-propan-1-ol)

• Product Name: 1-(5-bromo-pyridin-2-yl)-2-methyl-propan-1-ol
• CAS No: 890150-88-6
• MF: C₉H₁₂BrNO
• MW: 230.10168170929
• CID: 3031424
• Update Time: 2025-05-19

1-(5-bromo-pyridin-2-yl)-2-methyl-propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-pyridin-2-yl)-2-methyl-propan-1-ol
• 2-Pyridinemethanol, 5-bromo-α-(1-methylethyl)-

• Inchi： 1S/C9H12BrNO/c1-6(2)9(12)8-4-3-7(10)5-11-8/h3-6,9,12H,1-2H3
• InChI Key： WANDTGRVSUSACC-UHFFFAOYSA-N
• SMILES： C(C1=NC=C(Br)C=C1)(O)C(C)C

Additional information on 1-(5-bromo-pyridin-2-yl)-2-methyl-propan-1-ol

Comprehensive Overview of 1-(5-Bromo-pyridin-2-yl)-2-methyl-propan-1-ol (CAS No. 890150-88-6)

1-(5-Bromo-pyridin-2-yl)-2-methyl-propan-1-ol (CAS No. 890150-88-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated pyridine derivative is characterized by its unique molecular structure, combining a pyridine ring with a branched alkyl alcohol moiety. Its CAS number 890150-88-6 serves as a critical identifier for researchers and regulatory bodies, ensuring precise classification in chemical databases.

The compound's 5-bromo-pyridin-2-yl group contributes to its reactivity, making it a valuable intermediate in synthetic chemistry. Recent studies highlight its potential in developing small-molecule inhibitors and ligands for catalytic systems, aligning with the growing demand for green chemistry solutions. Researchers are particularly interested in its hydrogen bonding capacity and steric effects, which influence molecular recognition processes in drug design.

From an industrial perspective, 1-(5-bromo-pyridin-2-yl)-2-methyl-propan-1-ol has shown promise in crop protection formulations, responding to the agricultural sector's need for novel pest control agents. Its structural features allow for targeted modifications, addressing contemporary challenges like pesticide resistance – a hot topic in agrochemical innovation forums. The compound's logP value and solubility profile make it suitable for formulation optimization, a key consideration in precision agriculture applications.

Analytical characterization of CAS 890150-88-6 typically involves advanced techniques such as NMR spectroscopy and high-resolution mass spectrometry. These methods confirm the compound's purity and structural integrity, which are essential for GMP-compliant synthesis in pharmaceutical contexts. The 2-methyl-propan-1-ol segment introduces interesting conformational dynamics that researchers are exploring through computational chemistry models, particularly in molecular docking simulations for drug discovery.

Environmental considerations surrounding brominated compounds like 1-(5-bromo-pyridin-2-yl)-2-methyl-propan-1-ol have prompted extensive biodegradation studies. Current research evaluates its environmental fate using OECD test guidelines, addressing the chemical industry's shift toward sustainable manufacturing. These investigations are crucial for developing benign-by-design alternatives that maintain efficacy while minimizing ecological impact.

In material science applications, the compound's electron-withdrawing bromine and electron-donating alcohol groups create interesting electronic properties. This duality makes it a candidate for developing organic semiconductors and photocatalytic systems, areas experiencing rapid growth due to renewable energy initiatives. The pyridine nitrogen offers coordination sites for metal complexes, expanding its utility in heterogeneous catalysis research.

Quality control protocols for 890150-88-6 emphasize HPLC purity analysis and residual solvent monitoring, reflecting the pharmaceutical industry's stringent standards. Stability studies under various pH conditions and temperature ranges provide essential data for formulation scientists, particularly those working on controlled-release systems. These characteristics position the compound as a versatile building block in medicinal chemistry pipelines.

The synthesis of 1-(5-bromo-pyridin-2-yl)-2-methyl-propan-1-ol typically involves Grignard reactions or nucleophilic additions to appropriately functionalized pyridine precursors. Process chemists are optimizing these routes to improve atom economy and reduce organic waste, aligning with green chemistry principles. Recent patents demonstrate innovative approaches to its production, highlighting the compound's commercial relevance in fine chemical manufacturing.

From a regulatory standpoint, proper handling of CAS 890150-88-6 requires standard laboratory safety practices. While not classified as hazardous under current guidelines, its material safety data sheet recommends precautions typical for organic synthesis intermediates. These include adequate ventilation and personal protective equipment, reflecting the chemical industry's commitment to occupational health standards.

Emerging applications for this compound include its use in fluorescence probes and biochemical sensors, capitalizing on its structural rigidity and solvatochromic properties. These developments respond to the diagnostic industry's need for selective molecular recognition tools. Additionally, its potential in metal-organic frameworks (MOFs) is being explored for gas storage and separation technologies, addressing critical needs in environmental remediation.

Future research directions for 1-(5-bromo-pyridin-2-yl)-2-methyl-propan-1-ol may focus on its enantioselective synthesis and chiral applications, particularly in asymmetric catalysis. The compound's stereogenic center offers opportunities for developing single-isomer pharmaceuticals, a growing segment in drug development. Computational studies predicting its ADMET properties could further expand its utility in preclinical research pipelines.